Cas no 820965-41-1 (1H-Indole, 3-(1,1-dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)-)

• Product name: 1H-Indole, 3-(1,1-dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)-
• CAS No: 820965-41-1
• MF: C₁₈H₂₃N
• MW: 253.38192
• CID: 699285
• PubChem ID: 71420213

1H-Indole, 3-(1,1-dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(1,1-dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)-
• 3-(2-methylbut-3-en-2-yl)-5-(3-methylbut-2-enyl)-1H-indole
• 3-(2-Methylbut-3-en-2-yl)-5-(3-methylbut-2-en-1-yl)-1H-indole
• 820965-41-1
• DTXSID70839420

• Inchi： InChI=1S/C18H23N/c1-6-18(4,5)16-12-19-17-10-9-14(11-15(16)17)8-7-13(2)3/h6-7,9-12,19H,1,8H2,2-5H3
• InChI Key： NIXWBHVKRBIARO-UHFFFAOYSA-N
• SMILES： CC(=CCC1=CC2=C(C=C1)NC=C2C(C)(C)C=C)C

Computed Properties

• Exact Mass: 253.183049738g/mol
• Monoisotopic Mass: 253.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 15.8Ų